Cas no 1923650-43-4 (2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo-)

• Product Name: 2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo-
• CAS No: 1923650-43-4
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD28355481
• CID: 5192220
• Update Time: 2025-05-25

2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo-

• MDL： MFCD28355481
• Inchi： 1S/C7H12N2O2/c1-7(6(8)11)4-3-5(10)9(7)2/h3-4H2,1-2H3,(H2,8,11)
• InChI Key： FJYXQHJVIXPRFF-UHFFFAOYSA-N
• SMILES： N1(C)C(=O)CCC1(C)C(N)=O

Additional information on 2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo-

2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo-

2-Pyrrolidinecarboxamide, 1,2-dimethyl-5-oxo- (CAS No. 1923650-43-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential uses in drug development, polymer synthesis, and catalysis. The molecular structure of 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide is characterized by a five-membered pyrrolidine ring with a ketone group at the 5-position and a carboxamide group at the 2-position. Additionally, the presence of two methyl groups at the 1 and 2 positions further enhances its structural complexity and functional diversity.

The synthesis of 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide involves a series of well-established organic reactions. Typically, the starting material is a substituted pyrrolidine derivative, which undergoes oxidation to introduce the ketone group at the 5-position. Subsequent amidation reactions are employed to attach the carboxamide group at the 2-position. The methyl groups at positions 1 and 2 are introduced through alkylation or substitution reactions. These synthetic routes are optimized to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide as a building block for advanced materials. Researchers have explored its use in constructing bio-inspired polymers that mimic natural proteins. The amide functionality in this compound allows for hydrogen bonding interactions, which are crucial for forming stable polymer networks. Furthermore, the presence of methyl groups enhances the hydrophobicity of the molecule, making it suitable for applications in water-repellent coatings and drug delivery systems.

In medicinal chemistry, 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide has shown promise as a lead compound for developing new drug candidates. Its ability to form stable hydrogen bonds with biological targets makes it an attractive scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Recent computational studies have demonstrated that this compound can bind effectively to protein targets with high affinity and selectivity.

The unique combination of functional groups in 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide also makes it an excellent candidate for catalytic applications. Its ability to act as both a Lewis acid and a Brønsted base enables it to facilitate various organic transformations, including Michael additions, aldol reactions, and enamine formations. These catalytic properties have been leveraged in green chemistry initiatives to develop more sustainable synthetic pathways.

From an environmental perspective, 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide exhibits favorable biodegradation characteristics under aerobic conditions. This makes it an eco-friendly alternative to traditional synthetic compounds that persist in the environment for extended periods. Ongoing research is focused on optimizing its degradation pathways to further enhance its environmental compatibility.

In conclusion, 1,2-dimethyl-5-oxo-pyrrolidinecarboxamide (CAS No. 1923650-43) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique molecular structure and functional diversity make it an invaluable tool for advancing research in materials science, medicinal chemistry, and catalysis. As new discoveries continue to emerge regarding its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations.